Cas no 2228378-08-1 (2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine)

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine structure
2228378-08-1 structure
Product Name:2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine
CAS No:2228378-08-1
MF:C12H23N
MW:181.31772351265
CID:5822042
PubChem ID:165661235
Update Time:2023-12-27

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine
    • EN300-1810425
    • 2-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-amine
    • 2228378-08-1
    • Inchi: 1S/C12H23N/c1-11(2)8-5-6-9(10(11)7-8)12(3,4)13/h8-10H,5-7,13H2,1-4H3
    • InChI Key: ZMTWAONLVHMNHN-UHFFFAOYSA-N
    • SMILES: NC(C)(C)C1CCC2CC1C2(C)C

Computed Properties

  • Exact Mass: 181.183049738g/mol
  • Monoisotopic Mass: 181.183049738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26Ų

2-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-amine Pricemore >>

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